Cas no 1361545-13-2 (2-(3,4-Dichlorophenyl)-3-fluoropyridine-4-acetic acid)

• Product Name: 2-(3,4-Dichlorophenyl)-3-fluoropyridine-4-acetic acid
• CAS No: 1361545-13-2
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4923073
• Update Time: 2025-06-18

2-(3,4-Dichlorophenyl)-3-fluoropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)-3-fluoropyridine-4-acetic acid

• Inchi： 1S/C13H8Cl2FNO2/c14-9-2-1-8(5-10(9)15)13-12(16)7(3-4-17-13)6-11(18)19/h1-5H,6H2,(H,18,19)
• InChI Key： NJDRTTJNMBBAFW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=C(C=CN=1)CC(=O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2

Additional information on 2-(3,4-Dichlorophenyl)-3-fluoropyridine-4-acetic acid

Introduction to 2-(3,4-Dichlorophenyl)-3-fluoropyridine-4-acetic acid (CAS No. 1361545-13-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(3,4-Dichlorophenyl)-3-fluoropyridine-4-acetic acid, identified by its CAS number 1361545-13-2, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse pharmacological properties and roles as key intermediates in drug discovery. The presence of both chloro and fluoro substituents in its aromatic ring system imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The molecular structure of 2-(3,4-Dichlorophenyl)-3-fluoropyridine-4-acetic acid consists of a pyridine core substituted at the 3-position with a fluorine atom and at the 4-position with an acetic acid moiety, while the 3,4-dichlorophenyl group provides additional functionalization opportunities. This arrangement creates a balance between lipophilicity and polarity, which is often critical for membrane permeability and target binding affinity. Such structural features have made this compound a promising candidate for further exploration in various therapeutic areas.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in numerous biological pathways. The pyridine scaffold in 2-(3,4-Dichlorophenyl)-3-fluoropyridine-4-acetic acid has been leveraged to design molecules that can disrupt aberrant PPIs associated with diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated that fluorinated pyridines can enhance binding affinity to specific protein targets by modulating hydrophobic interactions and electronic effects. The dichlorophenyl group further contributes to the compound's ability to interact with hydrophobic pockets within protein binding sites.

One of the most compelling aspects of 2-(3,4-Dichlorophenyl)-3-fluoropyridine-4-acetic acid is its potential as a lead compound for drug development. Researchers have utilized computational methods such as molecular docking and virtual screening to identify derivatives of this compound that exhibit enhanced potency and selectivity against disease-relevant targets. These computational approaches have accelerated the discovery process by allowing rapid evaluation of large libraries of analogs without the need for extensive wet chemistry experiments.

Moreover, the fluorine atom in the molecule is particularly noteworthy due to its ability to influence metabolic stability and binding interactions. Fluorinated compounds are often more resistant to enzymatic degradation, which can lead to prolonged half-lives and improved bioavailability. This property has been exploited in the development of next-generation therapeutics where sustained activity is desired. Additionally, fluorine atoms can participate in favorable dipole-dipole interactions with biological targets, further enhancing binding affinity.

The acetic acid moiety at the 4-position of 2-(3,4-Dichlorophenyl)-3-fluoropyridine-4-acetic acid provides an acidic proton that can be exploited for prodrug design or for facilitating interactions with basic residues in protein targets. This functional group has been incorporated into various drug candidates where its pKa value allows for pH-dependent solubility or reactivity, enabling targeted delivery or controlled release mechanisms.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex derivatives of 2-(3,4-Dichlorophenyl)-3-fluoropyridine-4-acetic acid, opening up new avenues for structural diversification. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing additional substituents at strategic positions within the molecule. These synthetic methodologies have allowed chemists to fine-tune physicochemical properties such as solubility, permeability, and metabolic stability, thereby optimizing drug-like characteristics.

In clinical research settings, 2-(3,4-Dichlorophenyl)-3-fluoropyridine-4-acetic acid has been investigated as a potential therapeutic agent in preclinical models of various diseases. Initial studies have shown promising results in modulating pathways associated with inflammation and cancer progression. For example, derivatives of this compound have demonstrated inhibitory effects on kinases and other enzymes involved in tumor growth and metastasis. While these findings are encouraging, further research is needed to fully elucidate their mechanism of action and potential side effects before they can be translated into clinical applications.

The integration of machine learning and artificial intelligence into drug discovery has also played a significant role in advancing the use of 2-(3,4-Dichlorophenyl)-3-fluoropyridine-4-acetic acid as a scaffold. Predictive models have been developed to identify optimal substitution patterns that maximize bioactivity while minimizing toxicity. These models leverage large datasets containing experimentally derived bioactivity data to guide synthetic efforts toward high-value candidates. By combining traditional medicinal chemistry principles with cutting-edge computational techniques, researchers are able to accelerate the development pipeline significantly.

Future directions for research on 2-(3,4-Dichlorophenyl)-3-fluoropyridine-4-acetic acid may include exploring its role in modulating neurological disorders where dysregulated PPIs are implicated. The compound's ability to interact with both protein targets and potentially nucleic acids makes it a versatile tool for studying complex biological systems. Additionally, investigating its behavior in vivo will provide insights into its pharmacokinetics and potential therapeutic window.

In conclusion,2-(3,4-Dichlorophenyl)-3-fluoropyridine-4-acetic acid (CAS No. 1361545-13-2) represents a structurally fascinating molecule with significant potential in chemical biology and medicinal chemistry. Its unique combination of functional groups offers opportunities for designing novel therapeutics targeting a wide range of diseases. As research continues to uncover new applications for this compound, it is likely that it will remain at the forefront of drug discovery efforts well into the future.